3-Nitrobenzoyl fluoride

• CAS No.: 77976-08-0
• Molecular Formula: C7H4FNO3
• Molecular Weight: 169.11 g/mol
• IUPAC Name: 3-nitrobenzoyl fluoride
• InChI: InChI=1S/C7H4FNO3/c8-7(10)5-2-1-3-6(4-5)9(11)12/h1-4H
• InChI Key: JQYQOBRGKLSMPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)F

Description

3-Nitrobenzoyl fluoride (C₇H₄FNO₃) is a fluorinated aromatic compound derived from benzoic acid, featuring a nitro group (-NO₂) at the meta position and a reactive fluoride (-F) at the carbonyl position. These compounds are typically intermediates in synthesizing drugs, ligands for metal complexes (e.g., Fe(III) complexes with antitubercular activity), and precursors for heterocyclic compounds .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table compares key properties of 3-nitrobenzoyl derivatives and related compounds based on available

Compound	CAS Number	Molecular Weight	Melting Point (°C)	Reactivity	Key Applications
3-Nitrobenzoyl chloride	121-90-4	185.57	Not reported	High (acyl chloride)	Drug synthesis, ligand for metal complexes
2-Nitrobenzoyl chloride	610-14-0	185.57	Not reported	Moderate (ortho effect)	Organic synthesis, intermediates
4-Nitrobenzoyl chloride	122-04-3	185.57	~70–72	High (para-directing)	Pharmaceuticals, dyes
4-(Methylamino)-3-nitrobenzoyl chloride	Not provided	230.63	Not reported	High (acyl chloride)	API synthesis, antitubercular agents
3-Fluoro-5-nitrobenzoyl chloride	1214331-58-4	203.56	Not reported	High (fluorine effect)	Specialty chemicals, fluorinated APIs

Notes:

• Reactivity Trends : Acyl chlorides (e.g., 3-nitrobenzoyl chloride) exhibit higher reactivity than fluorides due to the electronegativity and leaving-group ability of Cl⁻ vs. F⁻. The meta-nitro group further enhances electrophilicity at the carbonyl carbon .
• Fluorinated Analogs : While 3-fluoro-5-nitrobenzoyl chloride is documented , direct data on 3-nitrobenzoyl fluoride is absent in the evidence. Fluorine’s strong electron-withdrawing nature likely increases stability and alters solubility compared to chloride analogs.